Cas no 1221746-66-2 ((RP)-1-[(S)-1-(Di-tert-butylphosphino)ethyl]-2-[(S)-phenylphosphinoyl]ferrocene)

• Product Name: (RP)-1-[(S)-1-(Di-tert-butylphosphino)ethyl]-2-[(S)-phenylphosphinoyl]ferrocene
• CAS No: 1221746-66-2
• MF: C₂₁H₃₀OP₂^.C₅H₄-^.Fe+₂
• MW: 480.34
• MDL: MFCD19105637
• CID: 4457114
• PubChem ID: 329767984
• Update Time: 2025-06-27

(RP)-1-[(S)-1-(Di-tert-butylphosphino)ethyl]-2-[(S)-phenylphosphinoyl]ferrocene Chemical and Physical Properties

Names and Identifiers

• (RP)-1-[(S)-1-(Di-tert-butylphosphino)ethyl]-2-[(S)-phenylphosphinoyl]ferrocene
• (2S)-1-[(1S)-1-[Bis(1,1-dimethylethyl)phosphino]ethyl]-2-[(S)-phenylphosphinyl]ferrocene (acc to CAS)
• JoSPOphos SL-J688-2
• (S,R(p),S(SPO)-1-Phenylphosphinoyl)-2-[1-(tert-butylphosphino)ethyl]-ferrocene
• (S, R(p), S(SPO)-1-Phenylphosphinoyl)-2-[1-(t-butylphosphino)ethyl]ferrocene, Min. 97% JoSPOphos
• (R,S(p), R(SPO)-1-Phenylphosphinoyl)-2-[1-(t-butylphosphino)ethyl]ferrocene, Min. 97% JoSPOphos
• (RP)-1-[(S)-1-(Di-tert-butylphosphino)ethyl]-2-[(S)-phenylphosphinoyl]ferrocene >=97%
• (R,S(P),R(SPO)-1-PHENYLPHOSPHINOYL)-2-[1-(DI-T-BUTYLPHOSPHINO)ETHYL]FERROCENE,MIN.97%JOSPOPHOS

• MDL： MFCD19105637
• Inchi： InChI=1S/C21H30OP2.C5H5.Fe/c1-16(24(20(2,3)4)21(5,6)7)18-14-11-15-19(18)23(22)17-12-9-8-10-13-17;1-2-4-5-3-1;/h8-16H,1-7H3;1-5H;/q;-1;+2/t16-;;/m0../s1
• InChI Key： ZRFUSACJLNCGTO-SQKCAUCHSA-N
• SMILES： C[C@@H](C1=CC=CC1=P(=O)C2=CC=CC=C2)P(C(C)(C)C)C(C)(C)C.[CH-]1C=CC=C1.[Fe+2]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 5

Experimental Properties

• Stability/Shelf Life: store cold

(RP)-1-[(S)-1-(Di-tert-butylphosphino)ethyl]-2-[(S)-phenylphosphinoyl]ferrocene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (RP)-1-[(S)-1-(Di-tert-butylphosphino)ethyl]-2-[(S)-phenylphosphinoyl]ferrocene

Comprehensive Overview of (RP)-1-[(S)-1-(Di-tert-butylphosphino)ethyl]-2-[(S)-phenylphosphinoyl]ferrocene (CAS No. 1221746-66-2)

(RP)-1-[(S)-1-(Di-tert-butylphosphino)ethyl]-2-[(S)-phenylphosphinoyl]ferrocene (CAS No. 1221746-66-2) is a highly specialized chiral ferrocene-based ligand, widely recognized for its applications in asymmetric catalysis. This compound features a unique ferrocene backbone modified with phosphino and phosphinoyl groups, making it a versatile tool in organic synthesis. Its stereochemical complexity and electron-rich properties enable precise control over reaction outcomes, particularly in transition-metal-catalyzed reactions such as hydrogenation and cross-coupling.

The growing demand for enantioselective synthesis in pharmaceuticals and agrochemicals has driven interest in ligands like (RP)-1-[(S)-1-(Di-tert-butylphosphino)ethyl]-2-[(S)-phenylphosphinoyl]ferrocene. Researchers frequently search for "chiral ferrocene ligands" or "asymmetric catalysis applications" to explore its potential. Its air stability and ease of handling further enhance its appeal, addressing common challenges in catalyst design and process optimization.

Recent advancements in green chemistry have highlighted the role of this ligand in reducing waste and improving atom economy. Its ability to facilitate high-yield reactions under mild conditions aligns with the industry's shift toward sustainable methodologies. Additionally, its modular structure allows for customization, catering to niche applications like fine chemical production and material science.

From a technical perspective, the compound's CAS No. 1221746-66-2 serves as a critical identifier for regulatory and procurement purposes. Laboratories often query "synthesis of ferrocene derivatives" or "phosphine ligand properties" to understand its behavior in complex systems. Its steric hindrance and electronic tuning capabilities make it a subject of ongoing research, particularly in catalytic C-H activation and stereodirected transformations.

In summary, (RP)-1-[(S)-1-(Di-tert-butylphosphino)ethyl]-2-[(S)-phenylphosphinoyl]ferrocene represents a cutting-edge solution for modern synthetic challenges. Its integration into high-throughput screening and computational modeling workflows underscores its relevance in both academic and industrial settings. As the field evolves, this ligand continues to inspire innovations in molecular design and catalytic efficiency.